Cas no 1185309-18-5 ((4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride)

• Product Name: (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride
• CAS No: 1185309-18-5
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 2190086
• PubChem ID: 45786808
• Update Time: 2025-09-26

(4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride
• 4-methyl-N-piperidin-3-ylpyridin-2-amine,hydrochloride
• 4-Methyl-N-(piperidin-3-yl)pyridin-2-amine hydrochloride
• 4-Methyl-N-(piperidin-3-yl)pyridin-2-aminehydrochloride
• 4-methyl-N-(3-piperidyl)pyridin-2-amine hydrochloride
• 4-Methyl-N-(piperidin-3-yl)pyridin-2-amine--hydrogen chloride (1/1)
• 4-methyl-N-piperidin-3-ylpyridin-2-amine;hydrochloride
• DB-299818
• (4-Methyl-pyridin-2-yl)-piperidin-3-yl-aMine hydrochloride, 98+% C11H18ClN3, MW: 227.73
• 1185309-18-5
• AKOS015941033
• DTXSID90671460

• MDL： MFCD09607503
• Inchi： 1S/C11H17N3.ClH/c1-9-4-6-13-11(7-9)14-10-3-2-5-12-8-10;/h4,6-7,10,12H,2-3,5,8H2,1H3,(H,13,14);1H
• InChI Key： VLNKFZWQAGEFCG-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C1)NC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 227.119
• Monoisotopic Mass: 227.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride

Comprehensive Overview of (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride (CAS No. 1185309-18-5)

(4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride (CAS No. 1185309-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride features a 4-methylpyridine ring linked to a piperidine amine, with the latter being protonated as a hydrochloride salt. This configuration enhances its solubility and stability, making it suitable for various experimental conditions. The compound's CAS number 1185309-18-5 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation.

In recent years, the demand for heterocyclic compounds like (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride has surged due to their versatility in medicinal chemistry. These compounds are often explored for their potential to interact with central nervous system (CNS) targets, including receptors and enzymes implicated in neurological disorders. As such, this compound aligns with current trends in neuropharmacology and precision medicine.

From a synthetic perspective, CAS 1185309-18-5 is typically prepared through multi-step organic reactions involving amination and salt formation processes. Its purity and yield are critical factors for researchers, who often employ advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. The compound's hydrochloride salt form further ensures consistent performance in biological assays.

One of the most frequently searched questions related to this compound is: "What are the applications of (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride in drug development?" Current studies suggest its potential as a scaffold for kinase inhibitors or GPCR modulators, though detailed mechanistic insights remain under investigation. Its lipophilic properties and hydrogen-bonding capacity make it a valuable tool for optimizing drug-like molecules.

Another trending topic is the compound's role in high-throughput screening (HTS) campaigns. With the rise of AI-driven drug discovery, researchers are leveraging computational models to predict the bioactivity of CAS 1185309-18-5 and its derivatives. This approach accelerates the identification of lead compounds, reducing time and costs in early-stage research.

Environmental and safety considerations are also paramount when handling (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions—such as proper ventilation and personal protective equipment (PPE)—are recommended. Its hydrochloride salt form minimizes volatility, enhancing handling safety.

In summary, (4-Methyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride (CAS No. 1185309-18-5) represents a compelling subject of study in modern chemistry and pharmacology. Its structural features, synthetic accessibility, and potential therapeutic applications position it as a key player in the evolving landscape of small-molecule research. As scientific inquiries continue to expand, this compound is likely to remain at the forefront of innovative drug design strategies.